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Compound of Interest

Compound Name: Sucrononic acid
CAS No.: 116869-55-7
Cat. No.: B12762203
Get Quote
& J
Introduction

Glucuronic acid, a key carbohydrate and a major constituent of glycosaminoglycans, plays a
crucial role in various biological processes, including detoxification through glucuronidation and
as a structural component of connective tissues. Accurate quantification of glucuronic acid is
therefore essential in biomedical research, drug metabolism studies, and quality control of
pharmaceuticals. This application note details a robust and sensitive High-Performance Liquid
Chromatography (HPLC) method for the quantification of glucuronic acid in agueous samples.

This method utilizes a reversed-phase C18 column with UV detection, providing excellent
linearity, accuracy, and precision. The protocol is suitable for researchers, scientists, and drug
development professionals requiring a reliable analytical procedure for glucuronic acid
determination.

Method Overview

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12762203#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12762203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The analytical method is based on reversed-phase HPLC with UV detection. Separation is
achieved on a C18 column using an isocratic mobile phase consisting of a mixture of 10 mM
ammonium acetate solution and acetonitrile. Detection is performed at 250 nm, where
glucuronic acid exhibits adequate absorbance for sensitive quantification. The method has
been validated for linearity, limit of detection (LOD), and limit of quantification (LOQ).

Data Presentation

The quantitative performance of this HPLC method for glucuronic acid is summarized in the
tables below. These results demonstrate the method's suitability for accurate and precise
quantification over a defined concentration range.

Table 1: HPLC Operating Conditions

Parameter Value

Hydrosphere C18 (100 mm x 4.6 mm |.D., 3 pm

Column ) )
particle size)[1]
) 10 mM Ammonium Acetate and Acetonitrile
Mobile Phase . .
(Gradient or Isocratic)[1]
Flow Rate 1.5 mL/min[1]
Column Temperature 45 °CJ[1]
Injection Volume 10 pL
Detector UV-Diode Array Detector (DAD)[1]
Detection Wavelength 250 nm[1]

Table 2: Method Validation Data for Glucuronic Acid Quantification
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Parameter Result

Linearity Range 5-5000 ng/mL][1]
Correlation Coefficient (r) > 0.997[1]

Limit of Detection (LOD) 7.9 - 9.4 ng/mL[1]
Limit of Quantification (LOQ) 21.1-23.4 ng/mL[1]
Recovery (from plasma) > 80%][1]

Experimental Workflow Diagram

The following diagram illustrates the overall workflow for the quantification of glucuronic acid
using the described HPLC method.
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Figure 1: HPLC Quantification Workflow for Glucuronic Acid
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Figure 2: Glucuronidation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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